Cas no 27224-09-5 (4-Bromoisoquinoline-1-carbonitrile)

• Product Name: 4-Bromoisoquinoline-1-carbonitrile
• CAS No: 27224-09-5
• MF: C₁₀H₅BrN₂
• MW: 233.064100980759
• MDL: MFCD11506148
• CID: 1005252
• PubChem ID: 21874901
• Update Time: 2025-10-29

4-Bromoisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromoisoquinoline-1-carbonitrile
• 4-Bromo-isoquinoline-1-carbonitrile
• 1-isoquinolinecarbonitrile, 4-bromo-
• WYYWXXFJXOJBBJ-UHFFFAOYSA-N
• 2723AJ
• FCH1404223
• AX8280356
• SB36317
• MFCD11506148
• CS-0095610
• 4-Bromo-1-isoquinolinecarbonitrile
• AKOS022175783
• SY242884
• SCHEMBL755947
• 27224-09-5
• DTXSID90619241
• EN300-6762841
• AS-41555
• DB-067745
• CBA22409

• MDL： MFCD11506148
• Inchi： 1S/C10H5BrN2/c11-9-6-13-10(5-12)8-4-2-1-3-7(8)9/h1-4,6H
• InChI Key： WYYWXXFJXOJBBJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C2C=CC=CC=21

Computed Properties

• Exact Mass: 231.96365
• Monoisotopic Mass: 231.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2.8

Experimental Properties

• PSA: 36.68

Additional information on 4-Bromoisoquinoline-1-carbonitrile

4-Bromoisoquinoline-1-carbonitrile (CAS 27224-09-5): A Versatile Heterocyclic Building Block for Pharmaceutical and Material Science Applications

4-Bromoisoquinoline-1-carbonitrile (CAS 27224-09-5) represents an important class of heterocyclic compounds that has gained significant attention in modern organic chemistry and drug discovery. This brominated isoquinoline derivative serves as a valuable synthetic intermediate with unique electronic properties, making it particularly useful in the development of novel pharmaceutical compounds and advanced materials.

The molecular structure of 4-Bromoisoquinoline-1-carbonitrile combines several functional groups that contribute to its reactivity and versatility. The presence of both bromine and cyano groups at strategic positions on the isoquinoline scaffold allows for diverse chemical transformations, answering one of the most frequently searched questions about this compound: "What are the key functional groups in 4-Bromoisoquinoline-1-carbonitrile?" This structural feature makes it particularly valuable for cross-coupling reactions and nucleophilic substitution processes.

Recent studies highlight the growing importance of 4-Bromoisoquinoline-1-carbonitrile in medicinal chemistry. Researchers are actively investigating its potential as a precursor for kinase inhibitors, addressing a hot topic in current pharmaceutical research. The compound's ability to serve as a scaffold for anticancer agents and neuroprotective compounds has been particularly noted in scientific literature, responding to another common search query: "What are the pharmaceutical applications of 4-Bromoisoquinoline-1-carbonitrile?"

In material science, 4-Bromoisoquinoline-1-carbonitrile has shown promise in the development of organic electronic materials. Its conjugated π-system and electron-withdrawing groups make it suitable for creating organic semiconductors and light-emitting materials. This application aligns with current industry trends toward sustainable and flexible electronic devices, answering questions like "How is 4-Bromoisoquinoline-1-carbonitrile used in OLED technology?" that frequently appear in technical searches.

The synthesis of 4-Bromoisoquinoline-1-carbonitrile typically involves multi-step procedures starting from commercially available isoquinoline precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in chemical manufacturing. Recent publications have described optimized methods for producing this compound, addressing another common search concern: "What is the best synthetic route to 4-Bromoisoquinoline-1-carbonitrile?"

Quality control and characterization of 4-Bromoisoquinoline-1-carbonitrile are crucial aspects for researchers and manufacturers. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure product consistency. This information responds to frequently asked technical questions about "How to analyze the purity of 4-Bromoisoquinoline-1-carbonitrile?" that appear in many scientific forums and search queries.

The commercial availability of 4-Bromoisoquinoline-1-carbonitrile has improved significantly in recent years, with multiple specialty chemical suppliers offering this compound in various quantities. Market trends indicate growing demand from both academic research institutions and pharmaceutical development companies, reflecting its increasing importance in drug discovery programs. This addresses common commercial inquiries like "Where to buy 4-Bromoisoquinoline-1-carbonitrile?" and "What is the current market price for 4-Bromoisoquinoline-1-carbonitrile?"

Storage and handling recommendations for 4-Bromoisoquinoline-1-carbonitrile follow standard laboratory practices for organic compounds. Proper storage conditions typically involve protection from moisture and light at controlled temperatures, with detailed safety data available from manufacturers. This information responds to practical questions often searched by laboratory personnel: "How should 4-Bromoisoquinoline-1-carbonitrile be stored?" and "What are the stability characteristics of 4-Bromoisoquinoline-1-carbonitrile?"

Future research directions for 4-Bromoisoquinoline-1-carbonitrile derivatives are expected to focus on expanding their applications in targeted drug delivery systems and advanced functional materials. The compound's structural versatility positions it as a key player in the development of next-generation therapeutic agents and smart materials, aligning with cutting-edge research trends in both pharmaceutical and material science fields.

In conclusion, 4-Bromoisoquinoline-1-carbonitrile (CAS 27224-09-5) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features and reactivity patterns continues to inspire innovative research, making it a compound of significant interest in both academic and industrial settings. As research progresses, we can anticipate new discoveries that will further expand the utility of this versatile heterocyclic compound.